Cas no 60284-47-1 ((Ala2)-Leu-Enkephalin H-Tyr-Ala-Gly-Phe-Leu-OH)

• Product Name: (Ala2)-Leu-Enkephalin H-Tyr-Ala-Gly-Phe-Leu-OH
• CAS No: 60284-47-1
• MF: C₂₉H₃₉N₅O₇
• MW: 569.649267435074
• CID: 498268
• Update Time: 2025-04-23

(Ala2)-Leu-Enkephalin H-Tyr-Ala-Gly-Phe-Leu-OH Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-tyrosyl-L-alanylglycyl-L-phenylalanyl-
• (2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid
• H-Tyr-Ala-Gly-Phe-Leu-OH
• B5475
• L-Tyrosyl-L-alanylglycyl-L-phenylalanyl-L-leucine
• (Ala2)-Leu-Enkephalin H-Tyr-Ala-Gly-Phe-Leu-OH

• Inchi： 1S/C29H39N5O7/c1-17(2)13-24(29(40)41)34-28(39)23(15-19-7-5-4-6-8-19)33-25(36)16-31-26(37)18(3)32-27(38)22(30)14-20-9-11-21(35)12-10-20/h4-12,17-18,22-24,35H,13-16,30H2,1-3H3,(H,31,37)(H,32,38)(H,33,36)(H,34,39)(H,40,41)/t18-,22-,23-,24-/m0/s1
• InChI Key： ZHUJMSMQIPIPTF-IMNFJDCFSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(CNC([C@H](C)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 885
• XLogP3: -1.9
• Topological Polar Surface Area: 200

Additional information on (Ala2)-Leu-Enkephalin H-Tyr-Ala-Gly-Phe-Leu-OH

Understanding CAS No 60284-47-1: A Comprehensive Overview of (Ala2)-Leu-Enkephalin

The compound with CAS No 60284-47-1, commonly referred to as (Ala2)-Leu-Enkephalin, is a significant molecule in the field of peptide research and drug development. This peptide is a modified version of the naturally occurring Leu-enkephalin, which belongs to the family of endogenous opioid peptides. The modification involves the substitution of alanine at the second position, which alters its pharmacological properties and potentially enhances its therapeutic potential. This article delves into the structural characteristics, pharmacological actions, and recent advancements in research related to (Ala2)-Leu-Enkephalin.

Structural Insights into (Ala2)-Leu-Enkephalin

(Ala2)-Leu-Enkephalin is a pentapeptide with the sequence: alanine-leucine-methionine-enylalanine-leucine (Ala-Leu-Met-Phe-Leu). The substitution of alanine at the second position replaces the original phenylalanine found in natural Leu-enkephalin. This structural modification significantly impacts its bioavailability, receptor affinity, and metabolic stability. Recent studies have employed advanced computational models to predict the three-dimensional conformation of this peptide, revealing that the alanine substitution induces a slight kink in the backbone, potentially enhancing its ability to bind to opioid receptors.

Pharmacological Profile and Mechanism of Action

(Ala2)-Leu-Enkephalin exhibits potent opioid receptor agonistic activity, primarily targeting the delta (δ) and mu (μ) opioid receptors. Unlike its parent compound, which has a broader receptor profile, (Ala2)-Leu-Enkephalin shows a higher selectivity for δ-receptors. This selectivity is advantageous as it may reduce adverse effects associated with μ-receptor activation, such as respiratory depression and dependence liability. Recent research has explored the use of (Ala2)-Leu-Enkephalin in chronic pain management, where it has demonstrated efficacy in reducing neuropathic pain without significant side effects.

Therapeutic Applications and Clinical Potential

The therapeutic potential of (Ala2)-Leu-Enkephalin extends beyond pain management. Preclinical studies have highlighted its neuroprotective properties, suggesting its potential role in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this peptide has shown promise in modulating mood disorders by influencing dopamine release and reuptake mechanisms. Clinical trials are currently underway to evaluate its safety and efficacy in treating depression and anxiety.

Recent Research Advancements

Recent advancements in peptide chemistry have enabled the development of long-lasting formulations of (Ala2)-Leu-Enkephalin, enhancing its therapeutic window. Researchers have also explored combination therapies where (Ala2)-Leu-Enkephalin is co-administered with other analgesics or neuroprotective agents to synergistically enhance therapeutic outcomes. Furthermore, investigations into its mechanism of action at the molecular level have revealed novel insights into opioid receptor signaling pathways, paving the way for personalized medicine approaches.

Conclusion

CAS No 60284-47-1, or (Ala2)-Leu-Enkephalin, represents a promising avenue in peptide-based drug development. Its unique pharmacological profile, coupled with recent research breakthroughs, positions it as a potential candidate for treating a wide range of conditions including chronic pain, neurodegenerative diseases, and mood disorders. As ongoing clinical trials continue to unfold, (Ala2)-Leu-Enkephalin holds great promise for revolutionizing treatment paradigms in modern medicine.